Cas no 123566-39-2 (N-(3-Fluorobenzyl)ethane-1,2-diamine)

• Product Name: N-(3-Fluorobenzyl)ethane-1,2-diamine
• CAS No: 123566-39-2
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• MDL: MFCD04360486
• CID: 1077682
• PubChem ID: 14653370
• Update Time: 2025-04-20

N-(3-Fluorobenzyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorobenzyl)ethane-1,2-diamine
• 2-aminoethyl-(3-fluorobenzyl)amine
• N1-(3-fluorobenzyl)ethane-1,2-diamine
• N-[(3-fluorophenyl)methyl]ethane-1,2-diamine
• 1,2-ethanediamine, N-[(3-fluorophenyl)methyl]-
• ALBB-012128
• N~1~-[(3-Fluorophenyl)methyl]ethane-1,2-diamine
• AKOS000265356
• (2-aminoethyl)[(3-fluorophenyl)methyl]amine
• MFCD04360486
• 1,2-Ethanediamine, N1-[(3-fluorophenyl)methyl]-
• N'-[(3-fluorophenyl)methyl]ethane-1,2-diamine
• 123566-39-2
• SCHEMBL10480660
• DTXSID30562641

• MDL： MFCD04360486
• Inchi： 1S/C9H13FN2/c10-9-3-1-2-8(6-9)7-12-5-4-11/h1-3,6,12H,4-5,7,11H2
• InChI Key： OPQMQZYIHOTTEL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNCCN

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

N-(3-Fluorobenzyl)ethane-1,2-diamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines